Cas no 773873-50-0 (2-Hydroxy-3-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Hydroxy-3-(trifluoromethoxy)benzoic acid
• CAS No: 773873-50-0
• MF: C₈H₅F₃O₄
• MW: 222.118113279343
• MDL: MFCD06203613
• CID: 552281
• PubChem ID: 12179655
• Update Time: 2025-05-21

2-Hydroxy-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethoxy)benzoic acid
• 2-Hydroxy-3-trifluoromethoxy-benzoic acid
• Benzoic acid,2-hydroxy-3-(trifluoromethoxy)-
• AG-H-09589
• ANW-63608
• CTK5E4390
• MolPort-000-004-196
• SureCN1970631
• Benzoic acid, 2-hydroxy-3-(trifluoromethoxy)-
• 3-trifluoromethoxysalicylic acid
• C8H5F3O4
• SDFAGXLFYRIEBD-UHFFFAOYSA-N
• 2110AC
• VZ24718
• 2-hydroxy-(trifluoromethoxy)benzoic acid
• AX8075595
• H57195
• H14925
• SCHEMBL1970631
• DS-17535
• 2-Hydroxy-3-trifluoromethoxy-benzoicacid
• DTXSID50479343
• AKOS016003685
• W11121
• 773873-50-0
• A865264
• CS-0042016
• MFCD06203613
• 2-Hydroxy-3-(trifluoromethoxy)benzoicacid

• MDL： MFCD06203613
• Inchi： 1S/C8H5F3O4/c9-8(10,11)15-5-3-1-2-4(6(5)12)7(13)14/h1-3,12H,(H,13,14)
• InChI Key： SDFAGXLFYRIEBD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C(=O)O)C=1O)(F)F

Computed Properties

• Exact Mass: 222.01399312g/mol
• Monoisotopic Mass: 222.01399312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.577
• Melting Point: 132-133℃ (hexane )
• Boiling Point: 265.1°C at 760 mmHg
• Flash Point: 114.1°C
• Refractive Index: 1.511

2-Hydroxy-3-(trifluoromethoxy)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD75595)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Hydroxy-3-(trifluoromethoxy)benzoic acid

Introduction to 2-Hydroxy-3-(trifluoromethoxy)benzoic acid (CAS No. 773873-50-0)

2-Hydroxy-3-(trifluoromethoxy)benzoic acid (CAS No. 773873-50-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its hydroxyl and trifluoromethoxy functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-Hydroxy-3-(trifluoromethoxy)benzoic acid consists of a benzene ring substituted with a hydroxyl group at the 2-position and a trifluoromethoxy group at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, such as enhanced solubility and stability, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of 2-Hydroxy-3-(trifluoromethoxy)benzoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Hydroxy-3-(trifluoromethoxy)benzoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-Hydroxy-3-(trifluoromethoxy)benzoic acid have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Hydroxy-3-(trifluoromethoxy)benzoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has the potential to be developed into a novel therapeutic agent for a range of diseases.

Beyond its therapeutic applications, 2-Hydroxy-3-(trifluoromethoxy)benzoic acid is also used as an intermediate in the synthesis of other bioactive compounds. Its unique chemical structure makes it a valuable building block for the development of new drugs and pharmaceuticals. Researchers are continuously exploring new synthetic routes to improve the efficiency and yield of this compound, further enhancing its utility in medicinal chemistry.

In conclusion, 2-Hydroxy-3-(trifluoromethoxy)benzoic acid (CAS No. 773873-50-0) is a multifaceted compound with significant potential in both research and clinical settings. Its diverse biological activities, favorable pharmacokinetic properties, and versatile synthetic applications make it an exciting area of focus for future studies and drug development efforts.